Cas no 439-25-8 (11-fluoro-7-methylbenzo[c]acridine)

• Product Name: 11-fluoro-7-methylbenzo[c]acridine
• CAS No: 439-25-8
• MF: C₁₈H₁₂FN
• MW: 261.292987823486
• CID: 1515978
• PubChem ID: 9921
• Update Time: 2025-04-21

11-fluoro-7-methylbenzo[c]acridine Chemical and Physical Properties

Names and Identifiers

• 11-fluoro-7-methylbenzo[c]acridine
• 11-Fluoro-7-methylbenz[c]acridine
• 7-Methyl-11-fluorobenz(c)acridine
• BENZ(c)ACRIDINE, 11-FLUORO-7-METHYL-
• 439-25-8
• 1-Fluoro-10-methyl-7,8-benzacridine
• DTXSID60195981

• Inchi： 1S/C18H12FN/c1-11-13-7-4-8-16(19)18(13)20-17-14(11)10-9-12-5-2-3-6-15(12)17/h2-10H,1H3
• InChI Key： BYAVSYPENIKIBV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1N=C1C3C=CC=CC=3C=CC1=C2C

Computed Properties

• Exact Mass: 261.09546
• Monoisotopic Mass: 261.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.1997 (estimate)
• PSA: 12.89